1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-(2,4-dimethylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H22N2O2/c1-11-4-5-15(12(2)10-11)17-16(20)14-6-8-18(9-7-14)13(3)19/h4-5,10,14H,6-9H2,1-3H3,(H,17,20)
• InChI Key: QLZDBZUGNPVNDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C)C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

1-Acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide, also known as CX717, is a nootropic compound that has been extensively studied for its cognitive enhancing properties. It belongs to the class of ampakines, which are positive allosteric modulators of the AMPA receptor. CX717 has been shown to improve memory, attention, and learning in preclinical and clinical studies.

Mechanism of Action

1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide is a positive allosteric modulator of the AMPA receptor, which is a glutamate receptor that plays a critical role in synaptic plasticity and memory formation. By binding to a specific site on the receptor, 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide enhances the activity of the receptor and increases the influx of calcium ions into the neuron. This leads to the activation of downstream signaling pathways that promote synaptic plasticity and memory consolidation.
Biochemical and Physiological Effects
1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been shown to improve memory, attention, and learning in preclinical and clinical studies. It has also been shown to enhance synaptic plasticity and increase the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has minimal side effects and does not produce significant changes in heart rate, blood pressure, or body temperature.

Advantages and Limitations for Lab Experiments

1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a well-established compound with a reproducible synthesis method. It has been extensively studied for its cognitive enhancing properties and has a well-known mechanism of action. 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has minimal side effects and can be administered orally or intravenously. However, 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has some limitations for lab experiments. It has a short half-life and may require frequent dosing to maintain its effects. 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide may also have limited efficacy in certain populations, such as elderly individuals or those with cognitive impairments.

Future Directions

1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has several potential future directions for research. One area of interest is the development of more potent and selective ampakines that can target specific subtypes of the AMPA receptor. Another area of interest is the investigation of 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide in combination with other cognitive enhancing compounds or therapies, such as exercise or cognitive training. 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide may also have potential therapeutic applications in various neurological and psychiatric disorders, and further research is needed to explore these possibilities. Additionally, the long-term safety and efficacy of 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide need to be further investigated in clinical trials.

Synthesis Methods

The synthesis of 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide involves the reaction of 1-acetyl-4-piperidone with 2,4-dimethylphenylhydrazine in the presence of acetic anhydride. The resulting product is purified by recrystallization to obtain 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide in high yield and purity. This synthesis method has been well-established and is reproducible.

Scientific Research Applications

1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has been extensively studied for its cognitive enhancing properties. It has been shown to improve memory, attention, and learning in preclinical and clinical studies. 1-acetyl-N-(2,4-dimethylphenyl)-4-piperidinecarboxamide has also been investigated for its potential therapeutic applications in various neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).